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Abstract

Correct nomenclature is a cornerstone of scientific communication, ensuring clarity, precision,
and unambiguous identification of chemical compounds and complex technical terms. Among
the nuances of scientific writing, the use of hyphens in compound nomenclature presents a
persistent challenge. Incorrect hyphenation can lead to ambiguity, misinterpretation, and, as
recent studies have shown, even impact the discoverability and citation of research. This guide
provides a comprehensive overview of the fundamental principles governing the use of
hyphens in compound terms, with a specific focus on chemical and pharmaceutical
nomenclature as guided by the International Union of Pure and Applied Chemistry (IUPAC). It
offers structured protocols for naming, quantitative data on the impact of hyphenation in
scientific publishing, and logical diagrams to clarify complex rules.

General Principles of Hyphenation in Scientific
Writing
In scientific and technical writing, hyphens are primarily used to connect words into a single

concept, thereby preventing ambiguity. The most common application is the formation of
compound modifiers—two or more words that act as a single adjective preceding a noun.[1][2]
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Core Rule: A compound modifier is typically hyphenated when it comes before the noun it
modifies. This rule is crucial for clarity, as its absence can alter the meaning of a sentence.[3]

» Example: "high-throughput screening” vs. "high throughput screening.” The hyphenated
version clearly indicates that "high-throughput" is a single descriptor for "screening."

o Example: "small-animal clinic" (a clinic for small animals) vs. "small animal clinic" (a small
clinic for animals).[1]

However, when the same compound modifier appears after the noun, it is generally not
hyphenated.[2]

o Example: "The screening was high throughput.”
o Example: "The effect was drug induced.”
Exceptions and Special Cases:

o Adverbs ending in "-ly": Do not use a hyphen to connect an adverb ending in "-ly" to the
adjective it modifies (e.g., "highly contagious disease," not "highly-contagious disease").

o Prefixes and Suffixes: Prefixes such as "pre," "post,” "anti,” and "non" generally do not
require a hyphen unless it is needed for clarity or to separate two identical vowels (e.g., "anti-
inflammatory,” "re-analysis," "non-native"). Prefixes before a proper noun or date are

hyphenated (e.g., "mid-1990s").

e Suspended Hyphens: When two or more compound modifiers share a common base, a
"suspended" hyphen can be used (e.g., "long- and short-term effects").

Quantitative Impact of Hyphenation on Research
Visibility

While often considered a minor stylistic point, hyphenation can have a measurable impact on
how research is indexed and cited. A recent study investigating the major citation databases

Scopus and Web of Science revealed a negative correlation between the presence of hyphens
in paper titles and the number of citations received. This is often due to errors in how citation
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data is recorded; a hyphenated title may be copied incorrectly (e.g., with the hyphen omitted or

replaced by another character), causing a failure in the citation link within the database.

Metric

Observation

Implication for
Researchers

Citation Count

A study of 140,000 papers
from Scopus and 35,000 from
Web of Science found that
papers with hyphens in their
titles receive fewer citations on

average.

The presence of a hyphen can
inadvertently reduce the
measured impact of a
publication due to indexing and

data entry errors.

Journal Impact Factor (JIF)

Higher JIF-ranked journals in a
field-wide study of software
engineering were found to
publish a lower percentage of

papers with hyphenated titles.

This suggests a potential
systemic bias, where the
mechanics of citation counting
may subtly influence journal-

level metrics.

Error Propagation

Initial transcription errors in
citing a hyphenated title are
often amplified as other
researchers copy the
inaccurate citation from

reference lists.

A simple punctuation choice
can lead to a cascading loss of
citation credit for the original

work.

Discipline-Specific Effects

The negative impact of
hyphens on citation counts
was observed across multiple
disciplines, including
chemistry, where hyphenation

is integral to nomenclature.

Even in fields where hyphens
are unavoidable in titles, the
risk of reduced citation counts

persists.

Protocol for Hyphenation in Chemical Nomenclature

(IUPAC)

The International Union of Pure and Applied Chemistry (IUPAC) provides systematic rules for
naming chemical compounds, where hyphens play a critical, non-optional role. Unlike in
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general prose, hyphens in chemical names are integral to their meaning and structure. They
are primarily used to separate numbers (locants) from letters and to connect different parts of a
name into a single, unambiguous descriptor.

Methodology for Applying Hyphens in IUPAC Names

This protocol outlines the standard procedure for using hyphens when constructing a
systematic chemical name.

Objective: To correctly place hyphens in a systematic chemical name according to IUPAC
guidelines to ensure the name is unambiguous.

Materials:
e Molecular structure of the compound to be named.

e |UPAC "Blue Book" (Nomenclature of Organic Chemistry) and "Red Book" (Nomenclature of
Inorganic Chemistry) for reference.

Procedure:

Identify the Principal Functional Group and Parent Chain/Ring: Determine the principal
functional group to establish the suffix of the name. Identify the longest continuous carbon
chain (or main ring system) that contains this group.

e Number the Parent Chain: Number the atoms of the parent chain to give the principal
functional group the lowest possible number (locant). If there is no principal group, number to
give substituents the lowest possible locants.

o Separate Locants from Text: Use hyphens to separate numbers (locants) that indicate the
position of substituents or functional groups from the text-based parts of the name.

o Example:2-methylpentane
o Example:pentan-2-one

o Separate Sequential Locants: Use commas to separate multiple locants from each other.
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o Example:2,3-dimethylbutane

o Connect Stereodescriptors: Use hyphens to separate stereochemical descriptors (e.g., R, S,
E, Z) from the rest of the name. The descriptors are typically enclosed in parentheses.

o Example:(2R)-2-bromobutane
o Example:(E)-but-2-ene

 Indicate Added Hydrogens: Use a hyphen to connect the italicized 'H' indicating an added
hydrogen atom to its locant in heterocyclic systems.

o Example:3H-pyrrole

e Bridge and Spiro Compounds: Use hyphens to separate parts of the names of bridged or
spiro compounds.

o Example:bicyclo[2.2.1]heptan-2-one

» Review for Clarity: Read the complete name to ensure all locants are clearly associated with
their respective parts of the name and that all hyphens serve a defined purpose according to
IUPAC rules.

Application in Drug Development Nomenclature

In the field of drug development, nomenclature is multifaceted, involving chemical names,
generic (nonproprietary) names, and company-specific codes. Hyphens are frequently used in
these contexts.

o Chemical Names (IUPAC): The systematic IUPAC name is the compound's unambiguous
structural identifier and follows the rigorous hyphenation rules described above. This name is
crucial for patents and scientific publications.

o Company Codes: During research and development, pharmaceutical companies assign
internal codes to drug candidates. These codes often consist of a letter prefix (identifying the
company) followed by a number, frequently separated by a hyphen.

o Example:ABT-199 (an AbbVie compound, later named venetoclax)
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¢ Generic Names (INN/USAN): International Nonproprietary Names (INNs) and United States
Adopted Names (USANSs) are globally recognized generic names. While less common,
hyphens can occasionally appear in these names or their modifiers, especially for salts or
esters (e.g., hydrocortisone-17-butyrate).

Visualizing Nomenclature Logic

The following diagrams illustrate the decision-making workflows for applying hyphens in both
general scientific writing and specific chemical contexts.

Is the term a
compound modifier?

Does it precede Do not hyphenate
the noun it modifies? (e.g., 'the data is high quality")

Yes

Does it contain an

adverb ending in "-ly'? No

Yes N

Do not hyphenate Hyphenate the modifier

(e.g., 'a highly cited paper’) (e.g., 'high-quality data’)

Click to download full resolution via product page

Caption: Decision workflow for hyphenating a compound modifier in general scientific writing.
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IUPAC Hyphenation Rules

Identify part of
chemical name

Is it a locant (number) Is it a stereodescriptor Is it another standard Are there multiple
next to text? (R, S, E, 2)? IUPAC element (e.qg., bicyclo)? sequential locants?

|
Yes ¢ \Yes No ¢

Separate with a HYPHEN
(e.g., '2-bromo...")

No Yes

No separator needed
(e.g., 'butane’)

Separate with a COMMA

(e.g., '2,3-dichloro...")

Click to download full resolution via product page

Caption: Logical structure for applying separators (hyphens/commas) in IUPAC nomenclature.

Conclusion

The principles of hyphenation in scientific nomenclature are not merely stylistic; they are
fundamental to clarity, accuracy, and even the visibility of research. For drug development
professionals and scientists, mastering both the general rules of compound modification and
the specific, rigorous protocols of IUPAC is essential. A disciplined approach to nomenclature
avoids ambiguity in laboratory notebooks, publications, and patent filings. Furthermore, an
awareness of how punctuation can affect data retrieval and citation metrics encourages a more
strategic approach to titling and publishing research. By adhering to these core principles, the
scientific community can ensure that its communications remain as precise and unambiguous
as the data they describe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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